Cas no 132213-85-5 (1-o-hexadecyl-2-docosahexaenoyl-sn-glycero-3-phosphocholine)
132213-85-5 structure
Product Name:1-o-hexadecyl-2-docosahexaenoyl-sn-glycero-3-phosphocholine
CAS No:132213-85-5
MF:C46H82NO7P
MW:792.119555950165
CID:898922
PubChem ID:16759366
Update Time:2025-04-19
1-o-hexadecyl-2-docosahexaenoyl-sn-glycero-3-phosphocholine Chemical and Physical Properties
Names and Identifiers
-
- 1-o-hexadecyl-2-docosahexaenoyl-sn-glycero-3-phosphocholine
- 2-[[(2R)-2-dodeca-4,7,10-trienoyloxy-3-hexadecoxypropoxy]-hydroxyphosphoryl]oxyethyl-trimethylazanium
- PAF C16 DOCOSAHEXANOYL
- C16-22:6 PC
- DOCOSAHEXAENOYL PAF C-16
- 1-O-HEXADECYL-2-O(4Z,7Z,10Z,13Z,16Z,19Z-DOCOSAHEXAENOYL)-SN-GLYCERYL-3-PHOSPHORYLCHOLINE
- QQQQNYAHSSIZBU-HIQXTUQZSA-N
- C16-22:6 PC, 1-O-hexadecyl-2-docosahexaenoyl-sn-glycero-3-phosphocholine, chloroform
- Q27159028
- (R)-2-((4Z,7Z,10Z,13Z,16Z,19Z)-Docosa-4,7,10,13,16,19-hexaenoyloxy)-3-(hexadecyloxy)propyl (2-(trimethylammonio)ethyl) phosphate
- HMS3648N22
- BML3-E12
- NCGC00161382-01
- 1-O-HEXADECYL-2-O-DOCOSAHEXAENOYL-sn-GLYCERO-3-PHOSPHORYLCHOLINE
- 3,5,8-Trioxa-4-phosphatriaconta-12,15,18,21,24,27-hexaen-1-aminium, 7-[(hexadecyloxy)methyl]-4-hydroxy-N,N,N-trimethyl-9-oxo-, inner salt, 4-oxide, [R-(all-Z)]-
- 132213-85-5
- (7R,12Z,15Z,18Z,21Z,24Z,27Z)-7-[(Hexadecyloxy)methyl]-4-hydroxy-N,N,N-trimethyl-9-oxo-3,5,8-trioxa-4-phosphatriaconta-12,15,18,21,24,27-hexaen-1-aminium inner salt 4-oxide
- HY-W127369
- PC(O-38:6)
- [(2R)-2-[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoyl]oxy-3-hexadecoxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
- DTXSID80849535
- LMGP01020064
- CHEBI:86248
- J-006146
- 1-Palmityl-2-docosahexaenoyl-sn-glycero-3-phosphocholine
- 1-hexadecyl-2-(4Z,7Z,10Z,13Z,16Z,19Z-docosahexaenoyl)-sn-glycero-3-phosphocholine
- CS-0185606
- DCHA-PAF
- PC(O-16:0/22:6)
- PC(O-16:0/22:6(4Z,7Z,10Z,13Z,16Z,19Z))
- (2R)-2-{[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoyl]oxy}-3-(hexadecyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
- 1-O-Hexadecyl-2-O-(4Z,7Z,10Z,13Z,16Z,19Z-docosahexaenoyl)-sn-glyceryl-3-phosphorylcholine
- 1-hexadecyl-2-[(4Z,7Z,10Z,13Z,16Z,19Z)-docosahexaenoyl]-sn-glycero-3-phosphocholine
- PC ae C38:6
- CHEMBL1553181
-
- MDL: MFCD00216141
- Inchi: 1S/C46H82NO7P/c1-6-8-10-12-14-16-18-20-22-23-24-25-26-27-29-31-33-35-37-39-46(48)54-45(44-53-55(49,50)52-42-40-47(3,4)5)43-51-41-38-36-34-32-30-28-21-19-17-15-13-11-9-7-2/h8,10,14,16,20,22,24-25,27,29,33,35,45H,6-7,9,11-13,15,17-19,21,23,26,28,30-32,34,36-44H2,1-5H3/b10-8-,16-14-,22-20-,25-24-,29-27-,35-33-/t45-/m1/s1
- InChI Key: QQQQNYAHSSIZBU-HIQXTUQZSA-N
- SMILES: P(=O)([O-])(OC[C@@H](COCCCCCCCCCCCCCCCC)OC(CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC)=O)OCC[N+](C)(C)C
Computed Properties
- Exact Mass: 791.58300
- Monoisotopic Mass: 791.58289095g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 55
- Rotatable Bond Count: 40
- Complexity: 1100
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 6
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.9
- Topological Polar Surface Area: 94.1Ų
Experimental Properties
- PSA: 103.93000
- LogP: 13.15200
- Sensitiveness: Hygroscopic
- Color/Form: 5 mg/mL (878124C-5mg)
1-o-hexadecyl-2-docosahexaenoyl-sn-glycero-3-phosphocholine Security Information
- Hazardous Material transportation number:UN 1888 6.1 / PGIII
- HazardClass:3
- Storage Condition:−20°C
1-o-hexadecyl-2-docosahexaenoyl-sn-glycero-3-phosphocholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O130794-5mg |
1-o-hexadecyl-2-docosahexaenoyl-sn-glycero-3-phosphocholine |
132213-85-5 | >99% | 5mg |
¥6385.90 | 2023-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O73590-5mg |
2-[[(2R)-2-dodeca-4,7,10-trienoyloxy-3-hexadecoxypropoxy]-hydroxyphosphoryl]oxyethyl-trimethylazanium |
132213-85-5 | 5mg |
¥5728.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O73590-25mg |
2-[[(2R)-2-dodeca-4,7,10-trienoyloxy-3-hexadecoxypropoxy]-hydroxyphosphoryl]oxyethyl-trimethylazanium |
132213-85-5 | 25mg |
¥22488.0 | 2021-09-08 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci71356-1mg |
Docosahexaenoyl PAF C-16 |
132213-85-5 | 98% | 1mg |
¥664.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci71356-5mg |
Docosahexaenoyl PAF C-16 |
132213-85-5 | 98% | 5mg |
¥2544.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci71356-10mg |
Docosahexaenoyl PAF C-16 |
132213-85-5 | 98% | 10mg |
¥4789.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci71356-25mg |
Docosahexaenoyl PAF C-16 |
132213-85-5 | 98% | 25mg |
¥9368.00 | 2022-04-26 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 878124C-5MG |
C16-22:6 PC |
132213-85-5 | 5mg |
¥4770.42 | 2023-11-02 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-220483-5mg |
1-O-Hexadecyl-2-O-docosahexaenoyl-sn-glycero-3-phosphorylcholine, |
132213-85-5 | 98% | 5mg |
¥1421.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-220483A-25mg |
1-O-Hexadecyl-2-O-docosahexaenoyl-sn-glycero-3-phosphorylcholine, |
132213-85-5 | 98% | 25mg |
¥5460.00 | 2023-09-05 |
1-o-hexadecyl-2-docosahexaenoyl-sn-glycero-3-phosphocholine Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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